Cas no 1368181-26-3 (2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine)

2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine structure

1368181-26-3 structure

Product Name:2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine

CAS No:1368181-26-3

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:4593944

Update Time:2023-08-10

2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(2-methylbenzo[d]oxazol-4-yl)ethanamine
- 2-(2-Methyl-1,3-benzoxazol-4-yl)ethan-1-amine
- 2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine
- Inchi： 1S/C10H12N2O/c1-7-12-10-8(5-6-11)3-2-4-9(10)13-7/h2-4H,5-6,11H2,1H3
- InChI Key： NBOQPHDHUGMWDD-UHFFFAOYSA-N
- SMILES： O1C(C)=NC2=C1C=CC=C2CCN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
XLogP3: 1.5
Topological Polar Surface Area: 52

2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-399630-0.05g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		0.05g	$285.0	2023-03-02
Enamine	EN300-399630-0.1g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		0.1g	$426.0	2023-03-02
Enamine	EN300-399630-0.25g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		0.25g	$607.0	2023-03-02
Enamine	EN300-399630-0.5g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		0.5g	$959.0	2023-03-02
Enamine	EN300-399630-1.0g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		1g	$0.0	2023-06-07
Enamine	EN300-399630-2.5g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		2.5g	$2408.0	2023-03-02
Enamine	EN300-399630-5.0g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		5.0g	$3562.0	2023-03-02
Enamine	EN300-399630-10.0g	2-(2-methyl-1,3-benzoxazol-4-yl)ethan-1-amine	1368181-26-3		10.0g	$5283.0	2023-03-02

2-(2-Methylbenzo[d]oxazol-4-yl)ethanamine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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